Cas no 668971-73-1 (3-Isoxazolecarboxylic acid, 5-[2-[2-(2-ethoxyethoxy)ethoxy]phenyl]-)

• Product Name: 3-Isoxazolecarboxylic acid, 5-[2-[2-(2-ethoxyethoxy)ethoxy]phenyl]-
• CAS No: 668971-73-1
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 1713228
• Update Time: 2024-08-31

3-Isoxazolecarboxylic acid, 5-[2-[2-(2-ethoxyethoxy)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[2-[2-(2-ethoxyethoxy)ethoxy]phenyl]-

• Inchi： 1S/C16H19NO6/c1-2-20-7-8-21-9-10-22-14-6-4-3-5-12(14)15-11-13(16(18)19)17-23-15/h3-6,11H,2,7-10H2,1H3,(H,18,19)
• InChI Key： LXYZMPQLVMUSML-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2OCCOCCOCC)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 321.12127

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 503.8±50.0 °C(Predicted)
• PSA: 91.02
• pka: 3.32±0.10(Predicted)